Cas no 1261606-08-9 (5-Cyano-2-(difluoromethoxy)toluene)

• Product Name: 5-Cyano-2-(difluoromethoxy)toluene
• CAS No: 1261606-08-9
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 4989218
• Update Time: 2025-05-19

5-Cyano-2-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethoxy)toluene

• Inchi： 1S/C9H7F2NO/c1-6-4-7(5-12)2-3-8(6)13-9(10)11/h2-4,9H,1H3
• InChI Key： DZMMITOZFXIIGR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C#N)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.9
• Topological Polar Surface Area: 33

Additional information on 5-Cyano-2-(difluoromethoxy)toluene

5-Cyano-2-(difluoromethoxy)toluene (CAS No. 1261606-08-9): A Versatile Chemical Intermediate for Modern Applications

5-Cyano-2-(difluoromethoxy)toluene (CAS No. 1261606-08-9) is an important aromatic compound with a unique molecular structure that combines a cyano group, difluoromethoxy moiety, and a toluene backbone. This specialty chemical has gained significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material development.

The compound's molecular formula C9H7F2NO and molecular weight of 183.16 g/mol make it particularly interesting for researchers working on fluorinated organic compounds. The presence of both cyano and difluoromethoxy groups provides unique electronic properties that are valuable in designing bioactive molecules. Recent studies have shown that derivatives of 5-Cyano-2-(difluoromethoxy)toluene exhibit promising characteristics for drug discovery applications.

In the pharmaceutical industry, 5-Cyano-2-(difluoromethoxy)toluene serves as a key building block for the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it particularly useful in developing compounds with improved metabolic stability and bioavailability, which are current hot topics in medicinal chemistry. The difluoromethoxy group is known to enhance the lipophilicity of molecules, a property that's frequently searched by researchers in drug design optimization.

The agrochemical sector has also shown growing interest in 5-Cyano-2-(difluoromethoxy)toluene derivatives for developing new crop protection agents. With increasing global demand for sustainable agriculture solutions, this compound's potential in creating more effective and environmentally friendly pesticides and herbicides is being actively explored. The fluorine-containing moiety often contributes to improved pest control efficacy, a feature that aligns with current trends in precision agriculture.

From a synthetic chemistry perspective, 5-Cyano-2-(difluoromethoxy)toluene presents interesting challenges and opportunities in organic synthesis. The compound's multiple functional groups allow for various chemical transformations, making it a valuable intermediate in multistep synthesis processes. Researchers frequently search for information about selective functionalization of such complex molecules, particularly regarding the cyano group reactivity and fluorine substitution patterns.

In material science applications, derivatives of 5-Cyano-2-(difluoromethoxy)toluene have shown potential in developing advanced organic materials. The combination of aromaticity, fluorine atoms, and polar functional groups can lead to materials with unique electronic properties, suitable for organic electronics and optoelectronic devices. This aligns with current research trends in flexible electronics and energy storage materials.

The global market for 5-Cyano-2-(difluoromethoxy)toluene has been steadily growing, driven by increasing demand from pharmaceutical and agrochemical industries. Market analysts frequently search for data on specialty chemical production trends and fluorochemical market dynamics, where this compound represents an interesting case study. The compound's supply chain and manufacturing processes are also topics of interest for professionals in the fine chemicals sector.

Quality control of 5-Cyano-2-(difluoromethoxy)toluene typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, a critical concern for manufacturers and end-users alike. The analytical characterization of fluorinated organic compounds remains a popular search topic among quality control specialists and process chemists.

Environmental and safety considerations for 5-Cyano-2-(difluoromethoxy)toluene follow standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be observed when working with this compound. The growing emphasis on green chemistry principles has led to increased interest in sustainable synthesis methods for such intermediates, reflecting current industry priorities.

Future research directions for 5-Cyano-2-(difluoromethoxy)toluene may explore its potential in catalysis, material science, and biological applications. The compound's unique structural features continue to inspire innovative applications, particularly in areas like metal-organic frameworks (MOFs) and pharmaceutical cocrystals. These emerging applications align with current scientific trends and frequently appear in academic literature searches and patent filings.

In conclusion, 5-Cyano-2-(difluoromethoxy)toluene (CAS No. 1261606-08-9) represents a fascinating example of how functionalized aromatic compounds can serve multiple industries. Its applications span from drug development to advanced materials, making it a compound of continuing interest to researchers and industrial chemists. As synthetic methodologies advance and new applications emerge, the importance of this versatile chemical intermediate is likely to grow further in the coming years.